Cas no 1361115-16-3 (N,N-Dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine;dihydrochloride)

• Product Name: N,N-Dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine;dihydrochloride
• CAS No: 1361115-16-3
• MF: C₁₂H₂₂Cl₂N₄
• MW: 293.235880374908
• MDL: MFCD21606269
• CID: 4696980
• Update Time: 2025-05-21

N,N-Dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(6-piperidin-4-ylmethyl-pyridazin-3-yl)-amine dihydrochloride
• N,N-dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine dihydrochloride
• N,N-Dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine;dihydrochloride

• MDL： MFCD21606269
• Inchi： 1S/C12H20N4.2ClH/c1-16(2)12-4-3-11(14-15-12)9-10-5-7-13-8-6-10;;/h3-4,10,13H,5-9H2,1-2H3;2*1H
• InChI Key： UOQUAAZIKLNXNK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CC2=CC=C(N(C)C)N=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethyl-6-(piperidin-4-ylmethyl)pyridazin-3-amine;dihydrochloride

N,N-Dimethyl-6-(Piperidin-4-Ylmethyl)Pyridazin-3-Amine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1361115-16-3, known as N,N-Dimethyl-6-(Piperidin-4-Ylmethyl)Pyridazin-3-Amine Dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development.

The molecular structure of this compound is characterized by a pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The pyridazine ring is further substituted at position 6 with a piperidinylmethyl group, and at position 3 with an N,N-dimethylamino group. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the piperidinylmethyl group in this compound adds to its versatility, as piperidine moieties are often associated with improved pharmacokinetic properties such as enhanced solubility and bioavailability.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex molecular architectures.

In terms of pharmacological activity, this compound has shown promising results in vitro against various targets, including protein kinases and other enzymes implicated in disease pathways. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, suggesting potential applications in oncology and inflammation-related disorders.

Furthermore, the dihydrochloride salt form of this compound is advantageous for formulation purposes, as it ensures stability and facilitates dosing in pharmaceutical applications.

As research continues to unravel the full potential of this compound, it is anticipated that it will play a pivotal role in advancing therapeutic interventions across multiple disease areas.